molecular formula C15H22O B148098 (1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene CAS No. 139953-95-0

(1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene

Cat. No. B148098
M. Wt: 218.33 g/mol
InChI Key: DDGFFDQTTWLPQJ-YUIJFTJLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene, also known as 1-propoxy-5,9,13-trimethylpentadeca-1,3,5,7,9-pentaene, is a natural product found in certain marine organisms. This compound has garnered interest in the scientific community due to its potential as a therapeutic agent.

Mechanism Of Action

The mechanism of action of (1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene involves the inhibition of various enzymes and signaling pathways. Specifically, this compound has been found to inhibit the activity of COX-2, an enzyme involved in the inflammatory response. Additionally, it has been shown to inhibit the PI3K/Akt signaling pathway, which is involved in cell growth and survival.

Biochemical And Physiological Effects

The biochemical and physiological effects of (1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene are diverse. Research has shown that this compound can induce apoptosis in cancer cells, reduce inflammation, and exhibit anti-microbial activity. Additionally, it has been found to have potential as a neuroprotective agent, protecting neurons from damage caused by oxidative stress.

Advantages And Limitations For Lab Experiments

One advantage of using (1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene in lab experiments is its diverse range of potential applications. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties, making it a valuable tool for research in these areas. However, one limitation of using this compound is its low yield when isolated from marine organisms. This can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are many potential future directions for research involving (1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene. One area of interest is the development of this compound as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a neuroprotective agent. Finally, the synthesis method for this compound could be improved to increase yield and make it more accessible for use in lab experiments.
In conclusion, (1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene is a natural product with potential therapeutic applications. Its diverse range of potential applications and mechanism of action make it a valuable tool for scientific research. Further research is needed to fully understand the potential of this compound and to develop it as a therapeutic agent.

Synthesis Methods

The synthesis of (1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene can be achieved through the isolation of the compound from marine organisms or through chemical synthesis. The chemical synthesis involves the use of various reagents and catalysts to produce the compound in a laboratory setting.

Scientific Research Applications

(1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, it has been found to have potential as a neuroprotective agent.

properties

CAS RN

139953-95-0

Product Name

(1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene

Molecular Formula

C15H22O

Molecular Weight

218.33 g/mol

IUPAC Name

(1Z,3Z,5Z,7Z,9Z)-1-propoxydodeca-1,3,5,7,9-pentaene

InChI

InChI=1S/C15H22O/c1-3-5-6-7-8-9-10-11-12-13-15-16-14-4-2/h5-13,15H,3-4,14H2,1-2H3/b6-5-,8-7-,10-9-,12-11-,15-13-

InChI Key

DDGFFDQTTWLPQJ-YUIJFTJLSA-N

Isomeric SMILES

CCCO/C=C\C=C/C=C\C=C/C=C\CC

SMILES

CCCOC=CC=CC=CC=CC=CCC

Canonical SMILES

CCCOC=CC=CC=CC=CC=CCC

synonyms

(all E)-1-Propoxy-1,3,5,7,9-dodecapentaene

Origin of Product

United States

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